DIOCTYLDECYL IPDI
DIOCTYLDECYL IPDI
Brand Name:
Vulcanchem
CAS No.:
185529-25-3
VCID:
VC0062230
InChI:
InChI=1S/C48H94N2O4/c1-8-12-16-20-24-28-32-42(33-29-25-21-17-13-9-2)38-53-45(51)49-41-48(7)37-44(36-47(5,6)40-48)50-46(52)54-39-43(34-30-26-22-18-14-10-3)35-31-27-23-19-15-11-4/h42-44H,8-41H2,1-7H3,(H,49,51)(H,50,52)
SMILES:
CCCCCCCCC(CCCCCCCC)COC(=O)NCC1(CC(CC(C1)(C)C)NC(=O)OCC(CCCCCCCC)CCCCCCCC)C
Molecular Formula:
C48H94N2O4
Molecular Weight:
763.29
DIOCTYLDECYL IPDI
CAS No.: 185529-25-3
Main Products
VCID: VC0062230
Molecular Formula: C48H94N2O4
Molecular Weight: 763.29
| CAS No. | 185529-25-3 |
|---|---|
| Product Name | DIOCTYLDECYL IPDI |
| Molecular Formula | C48H94N2O4 |
| Molecular Weight | 763.29 |
| IUPAC Name | 2-octyldecyl N-[[1,3,3-trimethyl-5-(2-octyldecoxycarbonylamino)cyclohexyl]methyl]carbamate |
| Standard InChI | InChI=1S/C48H94N2O4/c1-8-12-16-20-24-28-32-42(33-29-25-21-17-13-9-2)38-53-45(51)49-41-48(7)37-44(36-47(5,6)40-48)50-46(52)54-39-43(34-30-26-22-18-14-10-3)35-31-27-23-19-15-11-4/h42-44H,8-41H2,1-7H3,(H,49,51)(H,50,52) |
| Standard InChIKey | UNPITQLQSYOPNI-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC(CCCCCCCC)COC(=O)NCC1(CC(CC(C1)(C)C)NC(=O)OCC(CCCCCCCC)CCCCCCCC)C |
| Synonyms | DIOCTYLDECYL IPDI |
| Last Modified | Aug 20 2021 |
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